Cas no 1261826-37-2 (5-Hydroxy-2-(trifluoromethyl)benzoyl chloride)

• Product Name: 5-Hydroxy-2-(trifluoromethyl)benzoyl chloride
• CAS No: 1261826-37-2
• MF: C₈H₄ClF₃O₂
• MW: 224.564372062683
• CID: 4794332
• Update Time: 2025-09-28

5-Hydroxy-2-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-(trifluoromethyl)benzoyl chloride

• Inchi： 1S/C8H4ClF3O2/c9-7(14)5-3-4(13)1-2-6(5)8(10,11)12/h1-3,13H
• InChI Key： SEFAZTHVDOWARZ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=CC=1C(F)(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Additional information on 5-Hydroxy-2-(trifluoromethyl)benzoyl chloride

Introduction to 5-Hydroxy-2-(trifluoromethyl)benzoyl chloride (CAS No: 1261826-37-2)

5-Hydroxy-2-(trifluoromethyl)benzoyl chloride, identified by its Chemical Abstracts Service (CAS) number 1261826-37-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoyl chlorides, which are widely utilized as intermediates in the synthesis of various bioactive molecules. The presence of both a hydroxyl group and a trifluoromethyl substituent makes this compound particularly interesting from a structural and functional perspective, offering unique reactivity and potential applications.

The trifluoromethyl group, a key feature of this molecule, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This property has made it a popular choice in medicinal chemistry for designing compounds with improved pharmacokinetic profiles. In contrast, the hydroxy group introduces polarity and potential hydrogen bonding capabilities, which can influence the compound's solubility and interaction with biological targets. The combination of these two functional groups in 5-Hydroxy-2-(trifluoromethyl)benzoyl chloride suggests a versatile platform for further chemical modifications and derivatization.

Recent advancements in drug discovery have highlighted the importance of benzoyl chlorides as versatile building blocks. These compounds are frequently employed in the synthesis of esters, amides, and other derivatives that serve as key intermediates in pharmaceutical manufacturing. The reactivity of the carbonyl chloride group in 5-Hydroxy-2-(trifluoromethyl)benzoyl chloride allows for efficient coupling with nucleophiles, making it a valuable tool for constructing complex molecular architectures.

In the realm of academic research, 5-Hydroxy-2-(trifluoromethyl)benzoyl chloride has been explored as a precursor in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in synthesizing inhibitors targeting enzymes involved in inflammatory pathways. The trifluoromethyl group's ability to modulate enzyme activity has been particularly noted, providing insights into its potential role in anti-inflammatory drug design. Additionally, the hydroxyl moiety has been investigated for its ability to enhance binding interactions with specific protein receptors, further expanding the compound's therapeutic applications.

The pharmaceutical industry has also shown interest in this compound due to its potential as a scaffold for drug development. Researchers have leveraged its structural features to create derivatives with enhanced efficacy and reduced side effects. For example, modifications involving the hydroxyl group have led to compounds with improved water solubility, while alterations around the trifluoromethyl substituent have resulted in increased metabolic stability. These findings underscore the compound's significance as a starting point for generating novel pharmacological entities.

From a synthetic chemistry perspective, 5-Hydroxy-2-(trifluoromethyl)benzoyl chloride offers a unique opportunity for exploring new reaction pathways and methodologies. Its reactivity profile allows chemists to employ various coupling reactions, such as those involving organometallic reagents or nucleophilic aromatic substitutions, to construct diverse molecular frameworks. This flexibility has been exploited in the synthesis of complex natural products and artificial molecules with tailored biological activities.

The compound's applications extend beyond pharmaceuticals into other areas of chemical research. For instance, it has been utilized in materials science for developing advanced polymers and coatings with enhanced durability and functionality. The presence of both polar and non-polar regions in its structure makes it an attractive candidate for creating materials with specific surface properties. Furthermore, its stability under various conditions has made it suitable for industrial-scale applications where reliability is paramount.

Future research directions involving 5-Hydroxy-2-(trifluoromethyl)benzoyl chloride may focus on expanding its utility in drug discovery and material science. Advances in computational chemistry could help predict new derivatives with optimized properties, while innovations in synthetic methodologies might unlock previously inaccessible molecular structures. The continued exploration of this compound promises to yield valuable insights into its potential applications across multiple scientific disciplines.